Regorafenib (Pyridine)-N-oxide-d3
Regorafenib (Pyridine)-N-oxide-d3
Brand Name:
Vulcanchem
CAS No.:
1333489-03-4
VCID:
VC0048778
InChI:
InChI=1S/C21H15ClF4N4O4/c1-27-19(31)18-10-13(6-7-30(18)33)34-12-3-5-17(16(23)9-12)29-20(32)28-11-2-4-15(22)14(8-11)21(24,25)26/h2-10H,1H3,(H,27,31)(H2,28,29,32)/i1D3
SMILES:
CNC(=O)C1=[N+](C=CC(=C1)OC2=CC(=C(C=C2)NC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)F)[O-]
Molecular Formula:
C21H15ClF4N4O4
Molecular Weight:
501.837
Regorafenib (Pyridine)-N-oxide-d3
CAS No.: 1333489-03-4
Reference Standards
VCID: VC0048778
Molecular Formula: C21H15ClF4N4O4
Molecular Weight: 501.837
| CAS No. | 1333489-03-4 |
|---|---|
| Product Name | Regorafenib (Pyridine)-N-oxide-d3 |
| Molecular Formula | C21H15ClF4N4O4 |
| Molecular Weight | 501.837 |
| IUPAC Name | 4-[4-[[4-chloro-3-(trifluoromethyl)phenyl]carbamoylamino]-3-fluorophenoxy]-1-oxido-N-(trideuteriomethyl)pyridin-1-ium-2-carboxamide |
| Standard InChI | InChI=1S/C21H15ClF4N4O4/c1-27-19(31)18-10-13(6-7-30(18)33)34-12-3-5-17(16(23)9-12)29-20(32)28-11-2-4-15(22)14(8-11)21(24,25)26/h2-10H,1H3,(H,27,31)(H2,28,29,32)/i1D3 |
| Standard InChIKey | NUCXNEKIESREQY-FIBGUPNXSA-N |
| SMILES | CNC(=O)C1=[N+](C=CC(=C1)OC2=CC(=C(C=C2)NC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)F)[O-] |
| Synonyms | 4-[4-[[[[4-Chloro-3-(trifluoromethyl)phenyl]amino]carbonyl]amino]-3-fluorophenoxy]-N-methyl-2-pyridinecarboxamide 1-Oxide-d3 |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume